Cas no 2239305-67-8 (IACS-8968 R-enantiomer)

• Product Name: IACS-8968 R-enantiomer
• CAS No: 2239305-67-8
• MF: C₁₇H₁₈F₃N₅O₂
• MW: 381.352333545685
• CID: 4642154
• PubChem ID: 134814486
• Update Time: 2025-07-14

IACS-8968 R-enantiomer Chemical and Physical Properties

Names and Identifiers

• IACS-8968 R-enantiomer
• IACS-8968 (R-enantiomer)
• IACS-8968 R-entiomer
• IDO/TDO Inhibitor (R-enantiomer)
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 6,6-dimethyl-8-[7-(trifluoromethyl)imidazo[1,5-a]pyridin-5-yl]-, (5R)-
• BDBM50578626
• CHEMBL4870435
• DA-74375
• G16377
• MS-26245
• AKOS040733432
• 2239305-67-8
• (5R)-6,6-dimethyl-8-[7-(trifluoromethyl)imidazo[1,5-a]pyridin-5-yl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• HY-112164A
• (R)-IACS-8968
• CS-0058902

• Inchi： 1S/C17H18F3N5O2/c1-15(2)8-24(4-3-16(15)13(26)22-14(27)23-16)12-6-10(17(18,19)20)5-11-7-21-9-25(11)12/h5-7,9H,3-4,8H2,1-2H3,(H2,22,23,26,27)/t16-/m0/s1
• InChI Key： UBMTZODMRPHSBC-INIZCTEOSA-N
• SMILES： N1[C@@]2(CCN(C3N4C=NC=C4C=C(C(F)(F)F)C=3)CC2(C)C)C(=O)NC1=O

Computed Properties

• Exact Mass: 381.14125932g/mol
• Monoisotopic Mass: 381.14125932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.7Ų

IACS-8968 R-enantiomer Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on IACS-8968 R-enantiomer

Introduction to Compound CAS No. 2239305-67-8: IACS-8968 R-enantiomer

IACS-8968 R-enantiomer (CAS No. 2239305-67-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This enantiomer, specifically the R-isomer, has been the focus of recent research due to its potential therapeutic applications and unique pharmacological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis, biological activity, and current research findings related to IACS-8968 R-enantiomer.

Chemical Structure and Synthesis

The chemical structure of IACS-8968 R-enantiomer is characterized by a complex arrangement of functional groups that contribute to its distinct properties. The compound is a chiral molecule, meaning it exists in two non-superimposable mirror-image forms known as enantiomers. The R-enantiomer is particularly significant due to its specific interactions with biological targets. The synthesis of IACS-8968 R-enantiomer involves a multi-step process that includes asymmetric catalysis and stereoselective reactions to ensure the formation of the desired enantiomer with high purity and yield.

Biological Activity and Mechanism of Action

Recent studies have highlighted the biological activity of IACS-8968 R-enantiomer. This compound has shown promising results in various preclinical models, particularly in its ability to modulate specific signaling pathways involved in disease processes. One of the key mechanisms of action involves the inhibition of certain enzymes or receptors that play crucial roles in pathophysiological conditions. For instance, research has demonstrated that IACS-8968 R-enantiomer can effectively inhibit the activity of a specific kinase, leading to reduced cell proliferation and enhanced apoptosis in cancer cells.

Pharmacokinetics and Pharmacodynamics

The pharmacokinetic profile of IACS-8968 R-enantiomer has been extensively studied to understand its behavior in biological systems. Data from animal models indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. Additionally, the pharmacodynamic effects of IACS-8968 R-enantiomer have been evaluated in various disease models, demonstrating its efficacy in modulating target pathways and improving disease outcomes.

Clinical Trials and Therapeutic Potential

The therapeutic potential of IACS-8968 R-enantiomer is currently being explored through clinical trials. Early-phase clinical trials have shown promising results, with the compound demonstrating safety and tolerability at various dose levels. These trials are aimed at evaluating the efficacy of IACS-8968 R-enantiomer in treating specific diseases, such as cancer and inflammatory disorders. The unique pharmacological properties of this enantiomer make it a promising candidate for further development as a novel therapeutic agent.

Current Research Trends and Future Directions

Ongoing research on IACS-8968 R-enantiomer is focused on elucidating its mechanism of action at a molecular level and identifying potential biomarkers for patient stratification. Advances in computational methods and high-throughput screening technologies are facilitating the discovery of new targets and pathways that can be modulated by this compound. Additionally, efforts are being made to optimize the chemical structure of IACS-8968 R-enantiomer to enhance its potency and selectivity while minimizing off-target effects.

Conclusion

In conclusion, IACS-8968 R-enantiomer (CAS No. 2239305-67-8) represents a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic applications, paving the way for future advancements in the treatment of various diseases.